Cas no 2171416-84-3 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid
• CAS No: 2171416-84-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5796497
• PubChem ID: 165809380
• Update Time: 2025-10-20

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexane-1-carboxylic acid
• 2171416-84-3
• EN300-1516544

• Inchi： 1S/C27H32N2O5/c1-16(2)24(25(30)28-18-9-7-8-17(14-18)26(31)32)29-27(33)34-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,16-18,23-24H,7-9,14-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： PXZGBUKPRSHZJV-XCNDVJPKSA-N
• SMILES： OC(C1CCCC(C1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2171416-84-3)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2171416-84-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the cyclohexane carboxylic acid backbone and Fmoc-protected amine, make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in the development of targeted therapies and bioconjugation strategies.

In recent years, the demand for custom peptide synthesis reagents has surged, driven by advancements in cancer immunotherapy and precision medicine. The Fmoc group in 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid provides excellent protection during solid-phase peptide synthesis (SPPS), a technique frequently searched by biochemists exploring antibody-drug conjugates (ADCs). This aligns with trending topics like "next-generation peptide therapeutics" and "amino acid modifications for enhanced stability," which rank highly in scientific literature searches.

The stereochemistry of this compound (noted by the 2S configuration) is critical for its biological activity, as chirality significantly impacts molecular recognition in enzyme-substrate interactions. Pharmaceutical companies investigating GPCR-targeting drugs or protease inhibitors often inquire about such chiral building blocks. Furthermore, the cyclohexane ring contributes to conformational rigidity, a desirable property for compounds intended to modulate protein-protein interactions – a hot topic in degenerative disease research.

From a synthetic chemistry perspective, the carboxylic acid functionality allows diverse derivatization opportunities, enabling researchers to create amide bonds or ester linkages for prodrug development. This versatility explains why search queries containing "Fmoc-amino acid coupling methods" and "cyclohexane-based drug scaffolds" show consistent growth in academic databases. The compound's methylbutanamide moiety also provides steric hindrance, influencing peptide secondary structure formation – a key consideration for bioactive peptide design.

Quality control of CAS 2171416-84-3 involves rigorous HPLC purification and chiral purity verification, addressing common concerns about synthetic impurity profiles in pharmaceutical intermediates. These procedures ensure compliance with ICH guidelines for impurity thresholds, a frequently searched regulatory topic. The compound's stability under SPPS deprotection conditions (typically using piperidine) makes it particularly valuable for automated peptide synthesizers, equipment gaining popularity in high-throughput screening facilities.

Emerging applications in peptidomimetic drug design have further increased interest in this compound. Its hybrid structure bridges characteristics of small molecule drugs and therapeutic peptides, two categories dominating current drug development pipelines. This dual nature responds to frequent search queries about "overcoming peptide delivery challenges" and "improving oral bioavailability." The hydrophobicity imparted by the fluorenyl group also facilitates membrane permeability studies, relevant to CNS drug development research.

In analytical characterization, mass spectrometry and NMR spectroscopy confirm the identity of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid, with particular attention to the diastereotopic protons on the cyclohexane ring. These techniques address common questions about "structural confirmation of Fmoc-amino acids" in peer-reviewed forums. The compound's UV activity (from the fluorene chromophore) additionally simplifies reaction monitoring during synthesis – a practical advantage frequently discussed in process chemistry circles.

Storage recommendations for this compound typically suggest desiccated conditions at -20°C to preserve the Fmoc group's integrity, information highly sought after in chemical handling protocols. Proper storage prevents Fmoc decomposition products that could complicate downstream peptide chain elongation. These precautions align with best practices for handling amino acid derivatives, a subject of numerous laboratory safety webinars and Good Manufacturing Practice (GMP) guidelines.

The pricing and availability of CAS 2171416-84-3 often correlate with its optical purity, with ≥98% enantiomeric excess being the industry standard for pharmaceutical-grade material. This specification responds to market demands for high-purity building blocks in clinical-stage drug development. Suppliers frequently highlight the compound's batch-to-batch consistency, addressing a major concern in scale-up synthesis queries from process chemists.

Future research directions may explore this compound's utility in macrocyclic peptide synthesis or as a scaffold for molecular glues – emerging concepts in protein degradation therapeutics. Its structural features position it well for investigating allosteric modulation strategies, another trending topic in drug discovery publications. As the scientific community continues seeking solutions for undruggable targets, versatile intermediates like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid will remain crucial tools for medicinal chemistry innovation.